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Abstract

Methyl 3-hydroxydecanoate, a member of the 3-hydroxy fatty acid methyl ester class, is a
molecule of growing interest in various scientific fields. Its versatile chemical nature,
characterized by a hydroxyl group on the third carbon of a decanoic acid methyl ester
backbone, lends itself to potential applications in the development of novel therapeutics,
particularly in the realms of antimicrobial and anti-inflammatory agents. This technical guide
provides a comprehensive overview of the chemical properties, synthesis, characterization, and
known biological activities of Methyl 3-hydroxydecanoate and its related compounds, with a
focus on its potential applications in drug discovery and development.

Chemical and Physical Properties

Methyl 3-hydroxydecanoate is a liquid at room temperature with a molecular formula of
C11H2203 and a molecular weight of 202.29 g/mol .[1] It is soluble in organic solvents such as
ethanol, methanol, and chloroform.[1] The presence of both a hydroxyl group and a methyl
ester functional group imparts a unique balance of hydrophilic and lipophilic properties.

Table 1: Chemical and Physical Properties of Methyl 3-hydroxydecanoate
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Property Value Reference
CAS Number 62675-82-5 [1]
Molecular Formula C11H2203 [1]
Molecular Weight 202.29 g/mol [1]
IUPAC Name methyl 3-hydroxydecanoate [1]
rac 3-Hydroxydecanoic Acid
Methyl Ester, beta-
Synonyms ) ) [1]
hydroxydecanoic acid methyl
ester
Physical State Liquid
Purity >98%
B Soluble in ethanol, methanol,
Solubility [1]
chloroform
Kovats Retention Index
1430 [1]

(Standard non-polar)

Synthesis and Purification

A common and efficient method for the synthesis of Methyl 3-hydroxydecanoate is the

Reformatsky reaction.[2][3][4] This reaction involves the condensation of an a-halo ester

(methyl bromoacetate) with an aldehyde (octanal) in the presence of metallic zinc.[2][4]

Experimental Protocol: Reformatsky Reaction

Materials:

e QOctanal

e Methyl bromoacetate

e Zinc granules
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Tetrahydrofuran (THF), anhydrous
Hydrochloric acid (HCI), 1 M solution
Sodium sulfate (Naz2S0Oa), anhydrous
Hexanes

Ethyl acetate (EtOAC)

Deionized water

Brine

Procedure:

To a 500 mL round-bottomed flask equipped with a condenser, add 200 mL of THF.
Heat the THF to reflux (approximately 66 °C) with rapid stirring.
Add 6.5 g (0.1 mol) of zinc granules to the refluxing THF.

Immediately and rapidly add 0.1 mol of octanal and 0.2 mol of methyl bromoacetate to the
reaction mixture.

Allow the reaction to reflux vigorously for 1 minute, then remove the heat source and allow
the mixture to cool to room temperature while stirring.

Monitor the reaction completion by Thin Layer Chromatography (TLC) using a mobile phase
of hexanes:EtOAc (80:20). The reaction is typically complete within 20 minutes.

Remove the excess THF under reduced pressure.

Dissolve the resulting brown oil in hexanes and quench the reaction with deionized water,
which will form a yellow precipitate.

Filter the mixture and transfer the hexane layer to a separatory funnel.
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e Wash the hexane layer sequentially with 100 mL of deionized water, twice with 50 mL of 1 M
HCI, 100 mL of deionized water, and finally with 50 mL of brine.

» Dry the organic layer over anhydrous sodium sulfate.

Remove the hexanes under reduced pressure to yield the crude Methyl 3-
hydroxydecanoate.

Further purification can be achieved by silica gel column chromatography.
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Synthesis

: Purification & Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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